Cas no 20482-21-7 (8-O-Acetyltorilolone)

• Product Name: 8-O-Acetyltorilolone
• CAS No: 20482-21-7
• MF: C₁₇H₂₆O₄
• MW: 294.385945796967
• CID: 1080713
• PubChem ID: 100932311
• Update Time: 2025-04-20

8-O-Acetyltorilolone Chemical and Physical Properties

Names and Identifiers

• 8-O-Acetyltorilolone
• 20482-21-7
• [(5S,6R,8S,8aR)-5-(2-hydroxypropan-2-yl)-3,8-dimethyl-2-oxo-4,5,6,7,8,8a-hexahydro-1H-azulen-6-yl] acetate
• AKOS032962683

• Inchi： 1S/C17H26O4/c1-9-6-16(21-11(3)18)14(17(4,5)20)7-13-10(2)15(19)8-12(9)13/h9,12,14,16,20H,6-8H2,1-5H3/t9-,12+,14-,16+/m0/s1
• InChI Key： WGWWLRBCCJXTGQ-UODBANLJSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@H](C)[C@H]2CC(C(C)=C2C[C@@H]1C(C)(C)O)=O

Computed Properties

• Exact Mass: 294.18300
• Monoisotopic Mass: 294.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 410.3±45.0 °C at 760 mmHg
• Flash Point: 141.9±22.2 °C
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• PSA: 63.60000
• LogP: 2.64060
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

8-O-Acetyltorilolone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃